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An In-Depth Technical Guide to 2-Methylcyclohexanone Oxime (CAS: 1122-26-5)

Introduction and Molecular Architecture
2-Methylcyclohexanone oxime (CAS Number: 1122-26-5) is a derivative of cyclohexanone,

an important class of organic compounds. It is characterized by a six-membered saturated

carbon ring with a methyl substituent at the 2-position and an oxime functional group (=N-OH)

at the 1-position.[1] This structure leads to the possibility of stereoisomerism, specifically

geometric isomerism (E/Z) around the carbon-nitrogen double bond, which significantly

influences its reactivity and physical properties.

The compound's molecular formula is C₇H₁₃NO, and it has a molecular weight of 127.18 g/mol

.[1][2] Its IUPAC name is (NZ)-N-(2-methylcyclohexylidene)hydroxylamine.[2] Nuclear magnetic

resonance (NMR) studies have been crucial in elucidating its conformational preferences,

indicating that the compound predominantly exists in the (E) configuration where the 2-methyl

substituent preferentially occupies the axial position.[1] This preference is attributed to

stabilizing orbital interactions.[1]
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The physical and chemical properties of 2-methylcyclohexanone oxime are summarized

below, providing essential data for laboratory and industrial applications.

Table 1: Physicochemical Properties
Property Value Reference

CAS Number 1122-26-5 [1]

Molecular Formula C₇H₁₃NO [1][2]

Molecular Weight 127.18 g/mol [1][2]

Boiling Point 218.1°C at 760 mmHg [3]

Density 1.08 g/cm³ [3]

Flash Point 117.5°C [3]

Polar Surface Area 32.59 Å² [1][2]

LogP ~2.0 [1]

Hydrogen Bond Donors 1 [1]

Hydrogen Bond Acceptors 2 [1]

Spectroscopic Characterization
Infrared (IR) Spectroscopy: A key diagnostic feature in the IR spectrum of an oxime is the

sharp ν(N–O) stretching band, which typically appears near 1640 cm⁻¹.[1] This confirms the

presence of the oxime functional group.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are vital for

structural confirmation and stereochemical analysis. The oxime proton (N-OH) is a

characteristic signal, often resonating at a downfield chemical shift (typically around δ 8–9

ppm).[1] ¹³C NMR data has been used extensively to investigate the conformational

equilibrium of this molecule.[2][4]

Mass Spectrometry: Mass spectrometry provides information on the molecular weight and

fragmentation pattern, confirming the compound's identity.
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Synthesis: The Oximation Reaction
The primary and most direct method for synthesizing 2-methylcyclohexanone oxime is

through the oximation of its corresponding ketone, 2-methylcyclohexanone. This is a classic

condensation reaction with hydroxylamine.

Causality Behind Experimental Choices
The reaction is typically catalyzed by an acid or base and is pH-dependent.[5] The choice of

solvent and catalyst is critical for optimizing yield and controlling stereoselectivity. The steric

hindrance from the methyl group at the 2-position can influence the ratio of Z/E isomers

formed, necessitating precise stoichiometric control of the hydroxylamine reagent.[1] While the

reaction can be performed by refluxing in an alcoholic solution with hydroxylamine

hydrochloride and a base,[5] more specific catalysts like trialkyloxonium salts can achieve high

yields (e.g., 96%) at lower temperatures (0°C), minimizing side reactions that may occur at

elevated temperatures.[1]

Experimental Protocol: Synthesis of 2-
Methylcyclohexanone Oxime
This protocol is a generalized procedure based on classical oximation methods.

Reagent Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 2-methylcyclohexanone (1.0 eq) in ethanol.

Hydroxylamine Solution: In a separate beaker, prepare a solution of hydroxylamine

hydrochloride (1.1 eq) and a suitable base such as sodium acetate or potassium hydroxide

(1.1 eq) in water.

Reaction Initiation: Add the aqueous hydroxylamine solution to the ethanolic solution of 2-

methylcyclohexanone.

Reaction Conditions: Gently heat the mixture to reflux and maintain for 1-2 hours. The

reaction progress can be monitored by Thin Layer Chromatography (TLC).

Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature.

Remove the ethanol under reduced pressure. The remaining aqueous solution is then
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extracted with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

Purification: The combined organic extracts are washed with brine, dried over anhydrous

sodium sulfate, and the solvent is evaporated. The crude product can be purified by

recrystallization or column chromatography to yield pure 2-methylcyclohexanone oxime.

Synthesis Workflow Diagram

Reactants

Process

Work-up & Purification

2-Methylcyclohexanone

Oximation Reaction
(Ethanol, Base, Reflux)

Hydroxylamine (H₂NOH)

Extraction & Washing

Recrystallization / Chromatography

2-Methylcyclohexanone Oxime

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-methylcyclohexanone oxime.
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Key Chemical Reaction: The Beckmann
Rearrangement
The most significant reaction of ketoximes, including 2-methylcyclohexanone oxime, is the

Beckmann rearrangement.[6] This acid-catalyzed reaction transforms the oxime into a

substituted amide, specifically a lactam in the case of cyclic oximes.[7] This reaction is of

immense industrial importance, as the rearrangement of the parent compound, cyclohexanone

oxime, is the cornerstone of Nylon 6 production, yielding ε-caprolactam.[6][7][8]

Mechanism and Stereospecificity
The Beckmann rearrangement is initiated by the protonation of the oxime's hydroxyl group,

converting it into a good leaving group (water).[9] The key step involves a stereospecific 1,2-

alkyl shift, where the group anti-periplanar to the leaving group migrates to the electron-

deficient nitrogen atom.[7] This concerted migration and departure of the leaving group results

in a nitrilium ion intermediate, which is then attacked by water to form an amide after

tautomerization.

For 2-methylcyclohexanone oxime, two different lactam products are possible depending on

which alkyl group (the more substituted C-2 or the less substituted C-6) migrates. The

stereochemistry of the starting oxime (E or Z isomer) dictates the product. The group anti to the

hydroxyl group is the one that migrates. This high degree of stereospecificity is a powerful tool

in synthetic organic chemistry.

Beckmann Rearrangement Mechanism Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b8020273/docs?utm_src=pdf-body#2-methylcyclohexanone-oxime-cas-number-1122-26-5-data
https://en.wikipedia.org/wiki/Cyclohexanone_oxime
https://en.wikipedia.org/wiki/Beckmann_rearrangement
https://en.wikipedia.org/wiki/Cyclohexanone_oxime
https://en.wikipedia.org/wiki/Beckmann_rearrangement
https://www.ucm.es/inproquima/caprolactam-production-process
https://www.masterorganicchemistry.com/reaction-guide/beckmann-rearrangement/
https://en.wikipedia.org/wiki/Beckmann_rearrangement
https://www.benchchem.com/product/b8020273/docs?utm_src=pdf-body#2-methylcyclohexanone-oxime-cas-number-1122-26-5-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8020273?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Methylcyclohexanone Oxime

Protonation of OH
(Acid Catalyst, H⁺)

1

Protonated Oxime
(Good Leaving Group, -OH₂⁺)

1,2-Alkyl Shift
(Anti-group migrates)

2. Rate-determining step

Nitrilium Ion Intermediate

Nucleophilic attack by H₂O

3

Imino-alcohol

Tautomerization

4

Substituted Caprolactam

Click to download full resolution via product page

Caption: Key steps in the Beckmann rearrangement of 2-methylcyclohexanone oxime.
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Applications in Research and Drug Development
While the parent cyclohexanone oxime is a bulk chemical intermediate,[10] 2-
methylcyclohexanone oxime and its derivatives serve as valuable precursors in more

specialized fields.

Polymer Chemistry: As a substituted derivative, it can be used to synthesize modified

caprolactams. Polymerization of these monomers would lead to substituted nylons with

altered physical properties such as melting point, solubility, and mechanical strength.

Medicinal Chemistry: Oximes are a class of compounds with diverse biological activities.[5]

They are notably employed as reactivators of acetylcholinesterase, an enzyme inhibited by

organophosphate nerve agents and pesticides.[1] 2-Methylcyclohexanone oxime can

serve as a scaffold or starting material for the synthesis of novel cholinesterase reactivators.

[1] Additionally, various oxime derivatives have demonstrated antimicrobial and antifungal

properties, making them interesting candidates in the development of new therapeutic

agents.[1][5]

Safety and Handling
Although detailed GHS classification is not consistently available, general safety precautions

for handling oximes should be strictly followed.[3][11] The parent compound, cyclohexanone

oxime, is classified as harmful if swallowed.[12]

Mandatory Safety Protocols
Personal Protective Equipment (PPE): Always wear nitrile gloves, a lab coat, and chemical

safety goggles when handling the compound.[1]

Ventilation: All work should be conducted in a certified chemical fume hood to prevent

inhalation of any potential vapors or dust.[1][13]

Handling: Avoid formation of dust and aerosols.[13] Do not eat, drink, or smoke in the

laboratory.[12] Wash hands thoroughly after handling.[12]

Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated

area.[14] Keep away from strong oxidizing agents.[14]
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First Aid:

If Inhaled: Move the person to fresh air.[3]

In Case of Skin Contact: Immediately remove contaminated clothing and rinse the skin

with plenty of water.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[3]

If Swallowed: Rinse mouth with water. Call a poison center or doctor if you feel unwell.[12]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.masterorganicchemistry.com/reaction-guide/beckmann-rearrangement/
https://www.scribd.com/document/334187573/23-Oxime-Notes
https://www.guidechem.com/encyclopedia/cyclohexanone-2-methyl-oxime-dic280556.html
https://www.cpachem.com/msds?num=SB44464&dnl=sd_-_Cyclohexanone_oxime_CAS_100-64-1_EC_202-874-0_%28SB44464%29_%28EU%29.pdf
https://dept.harpercollege.edu/chemistry/msds/Cyclohexanone%20Oxime.pdf
https://www.fishersci.com/store/msds?partNumber=AC126610010&countryCode=US&language=en
https://www.benchchem.com/product/b8020273/docs#2-methylcyclohexanone-oxime-cas-number-1122-26-5-data
https://www.benchchem.com/product/b8020273/docs#2-methylcyclohexanone-oxime-cas-number-1122-26-5-data
https://www.benchchem.com/product/b8020273/docs#2-methylcyclohexanone-oxime-cas-number-1122-26-5-data
https://www.benchchem.com/product/b8020273/docs#2-methylcyclohexanone-oxime-cas-number-1122-26-5-data
https://www.benchchem.com/product/b8020273?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8020273?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8020273?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

